Cas no 866808-04-0 (2-(3,4-dimethoxyphenyl)-7-methyl-3H,4H,5H-chromeno2,3-dpyrimidine-4-thione)

• Product name: 2-(3,4-dimethoxyphenyl)-7-methyl-3H,4H,5H-chromeno2,3-dpyrimidine-4-thione
• CAS No: 866808-04-0
• MF: C₂₀H₁₈N₂O₃S
• MW: 366.433523654938
• CID: 6278560
• PubChem ID: 2137036

2-(3,4-dimethoxyphenyl)-7-methyl-3H,4H,5H-chromeno2,3-dpyrimidine-4-thione Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethoxyphenyl)-7-methyl-3H,4H,5H-chromeno2,3-dpyrimidine-4-thione
• 2-(3,4-dimethoxyphenyl)-7-methyl-1,5-dihydrochromeno[2,3-d]pyrimidine-4-thione
• 866808-04-0
• 2-(3,4-dimethoxyphenyl)-7-methyl-3H-chromeno[2,3-d]pyrimidine-4(5H)-thione
• F1604-0668
• AKOS001866898

• Inchi： 1S/C20H18N2O3S/c1-11-4-6-15-13(8-11)9-14-19(25-15)21-18(22-20(14)26)12-5-7-16(23-2)17(10-12)24-3/h4-8,10H,9H2,1-3H3,(H,21,22,26)
• InChI Key： ZWZKXLKNIRZCJS-UHFFFAOYSA-N
• SMILES： S=C1C2=C(NC(C3C=CC(=C(C=3)OC)OC)=N1)OC1C=CC(C)=CC=1C2

Computed Properties

• Exact Mass: 366.10381361g/mol
• Monoisotopic Mass: 366.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.2Ų
• XLogP3: 3.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 2-(3,4-dimethoxyphenyl)-7-methyl-3H,4H,5H-chromeno2,3-dpyrimidine-4-thione

Comprehensive Overview of 2-(3,4-dimethoxyphenyl)-7-methyl-3H,4H,5H-chromeno2,3-dpyrimidine-4-thione (CAS No. 866808-04-0)

2-(3,4-dimethoxyphenyl)-7-methyl-3H,4H,5H-chromeno2,3-dpyrimidine-4-thione (CAS No. 866808-04-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This heterocyclic molecule features a chromeno[2,3-d]pyrimidine core, which is known for its diverse biological activities and potential applications in drug discovery. The presence of 3,4-dimethoxyphenyl and methyl substituents enhances its structural complexity and functional versatility.

The compound's unique structure makes it a subject of interest for researchers exploring kinase inhibitors, antioxidant agents, and fluorescence-based sensors. Recent studies highlight its potential in addressing modern challenges such as neurodegenerative diseases and cancer therapeutics, aligning with current trends in precision medicine. Its thione group further contributes to its reactivity, enabling diverse chemical modifications for tailored applications.

From a synthetic chemistry perspective, 2-(3,4-dimethoxyphenyl)-7-methyl-3H,4H,5H-chromeno2,3-dpyrimidine-4-thione is typically prepared via multi-step organic reactions involving condensation and cyclization techniques. Researchers often optimize these methods to improve yield and purity, as these factors are critical for its use in high-value applications. The compound's solubility in organic solvents like DMSO and methanol facilitates its handling in laboratory settings.

In the context of drug development, this compound has shown promise as a scaffold for designing small-molecule therapeutics. Its ability to interact with biological targets, such as enzymes and receptors, makes it a valuable candidate for structure-activity relationship (SAR) studies. Additionally, its chromophore properties are being investigated for applications in bioimaging and diagnostic tools, which are rapidly growing fields in medical technology.

The commercial availability of 2-(3,4-dimethoxyphenyl)-7-methyl-3H,4H,5H-chromeno2,3-dpyrimidine-4-thione (CAS No. 866808-04-0) is limited, but specialty chemical suppliers often provide it for research purposes. Pricing and purity levels vary depending on the supplier, with most offering it in milligram to gram quantities. Researchers are advised to verify the compound's specifications, including HPLC purity and spectroscopic data, before procurement.

Environmental and safety considerations for this compound are also important. While it is not classified as a hazardous substance, standard laboratory precautions should be followed during handling. Proper personal protective equipment (PPE), such as gloves and goggles, is recommended to minimize exposure. Disposal should comply with local regulations for organic chemical waste.

Looking ahead, the future of 2-(3,4-dimethoxyphenyl)-7-methyl-3H,4H,5H-chromeno2,3-dpyrimidine-4-thione appears promising, particularly in interdisciplinary research. Its potential integration with nanotechnology and computational chemistry tools could unlock new applications, such as targeted drug delivery systems or molecular probes. As the scientific community continues to explore its properties, this compound may emerge as a key player in next-generation biomedical innovations.

For researchers and industry professionals seeking detailed information, analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are commonly employed to characterize this compound. These methods provide insights into its molecular structure, stability, and interaction mechanisms, which are essential for advancing its applications.

In summary, 2-(3,4-dimethoxyphenyl)-7-methyl-3H,4H,5H-chromeno2,3-dpyrimidine-4-thione (CAS No. 866808-04-0) represents a fascinating area of study at the intersection of chemistry, biology, and materials science. Its multifaceted properties and potential applications make it a compound worth watching in the evolving landscape of scientific research and technological development.